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Compound of Interest

Compound Name: Topoisomerase Il inhibitor 13

Cat. No.: B10801947

Chemical Name: 4-(5-(4-chloro-3-nitrophenyl)furan-2-yl)-4-oxobut-2-enoic acid
CAS Number: 451515-89-2
Molecular Formula: C14aHsCINOe

Molecular Weight: 337.67 g/mol

Introduction

Topoisomerase Il inhibitor 13 is a chemical compound identified as an inhibitor of
Topoisomerase I, a critical enzyme in DNA replication and chromosome organization. Due to
its inhibitory action, this compound has been investigated for its potential as an anti-
proliferative agent, particularly in cancer research. This technical guide provides a summary of
the available information on this compound, including its properties, biological activity, and the
methodologies used for its characterization.

Physicochemical Properties

A summary of the known physicochemical properties of Topoisomerase Il inhibitor 13 is
presented in Table 1.
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Property Value Reference

CAS Number 451515-89-2 [1][2]
C22H23Ns (Note: Inconsistency

Molecular Formula [11[3]
found)?

] 413.48 g/mol (Note:
Molecular Weight ] [1112][3]
Inconsistency found)?

Solubility DMSO: 6 mg/mL (14.51 mM) [3]

INote on inconsistent data: While the user-provided chemical name and CAS number
correspond to the molecular formula C14HsCINOes and molecular weight 337.67 g/mol , several
chemical supplier databases list the CAS number 451515-89-2 with a different molecular
formula (C22H23N9) and molecular weight (413.48 g/mol )[1][3]. This discrepancy suggests a
potential error in public databases, and researchers should verify the identity of the compound

through independent analysis.

Biological Activity

Topoisomerase Il inhibitor 13 has been shown to inhibit the activity of topoisomerase Il (Topo
I). This inhibition leads to anti-proliferative effects in cancer cells. Specifically, it has
demonstrated strong activity against HL-60/MX2 cancer cells, which are derived from the HL-
60 cell line and are known for their resistance to other Topo Il inhibitors. The compound is also
reported to induce apoptosis in cancer cells.

Cell Line Activity Reference
HL-60/MX2 Strong anti-proliferation
Cancer Cells Induces apoptosis [4]

Mechanism of Action

The primary mechanism of action of this compound is the inhibition of Topoisomerase II.
Topoisomerase Il enzymes are crucial for managing DNA topology by catalyzing the transient
double-strand breakage and re-ligation of DNA. By inhibiting this enzyme, the compound
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disrupts DNA replication and repair processes, ultimately leading to cell cycle arrest and
apoptosis. The specific mode of inhibition (e.g., catalytic inhibition vs. stabilization of the
cleavage complex) is not detailed in the readily available literature.

Signaling Pathway Visualization

Due to the limited public information, a detailed signaling pathway for Topoisomerase Il
inhibitor 13 cannot be constructed. However, a generalized workflow of its presumed
mechanism of action is presented below.
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Caption: Generalized mechanism of Topoisomerase Il inhibitor 13.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of
Topoisomerase Il inhibitor 13 (CAS 451515-89-2) are not available in the public scientific
literature. The information is primarily from vendor-supplied data sheets.

General Protocol for In Vitro Cell Proliferation Assay (Hypothetical)

Based on standard laboratory procedures for assessing anti-proliferative activity, a hypothetical
protocol is provided. Researchers should optimize this based on their specific cell lines and
laboratory conditions.

Workflow Visualization
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In Vitro Cell Proliferation Assay Workflow
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Caption: A typical workflow for an in vitro cell proliferation assay.
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Conclusion

Topoisomerase Il inhibitor 13 (CAS 451515-89-2) is a compound with demonstrated
inhibitory activity against Topoisomerase Il and anti-proliferative effects in specific cancer cell
lines. However, a comprehensive understanding of its biological activity, mechanism of action,
and potential therapeutic applications is hampered by the limited availability of peer-reviewed
research. The discrepancy in its reported chemical structure across various databases also
highlights the need for careful characterization by any researcher intending to work with this
molecule. Further studies are required to elucidate its detailed pharmacological profile and to
explore its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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